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The table below summarizes key quantitative data from phenformin efficacy studies in various human

tumor xenograft models.

Cancer Type

Model System

Phenformin
Dose & Route

Key Findings

Citation

Hepatocellular
Carcinoma (HCC)

Pancreatic Ductal
Adenocarcinoma
(PDAC)

Breast Cancer (ER-
positive)

Mouse
xenograft
(Huh7, HepG2
cells)

Patient-Derived
Xenograft
(PDX) panel

Mouse
xenograft
(MCF7 cells)

50 mg/kg/day,
intraperitoneal

(i.p.)

50 mg/kg/day,
i.p.

300 mg/kg/day,
oral (in drinking
water)

Combined with lenvatinib,
synergistically inhibited
tumor growth (Cl<1);
Enhanced via AMPK-
mediated PDGFR[]
degradation. [1]

Significant tumor growth
inhibition (>30%) in 5 of 12
PDX models; more potent
than metformin. [2]

Inhibited both tumor
development (prophylaxis)
and growth of established
tumors. [3]
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Phenformin
Cancer Type Model System
Dose & Route
Breast Cancer Mouse 300 mg/kg/day,
(Triple-Negative) xenograft oral (in drinking
(MDAMB231 water)
cells)

Experimental Protocols

Here are detailed methodologies for key in vivo experiments.

Key Findings Citation

Inhibited tumor growth with
greater efficacy than an
equivalent dose of
metformin. [3]

Protocol for Evaluating Combination Therapy in HCC Xenografts

This protocol is adapted from a study investigating phenformin's synergy with the targeted agent lenvatinib

[1].

¢ Cell Culture and Implantation: Culture human HCC cells (e.g., Huh7, HepG2) in DMEM or RPMI-
1640 supplemented with 10% FBS. Harvest and resuspend cells in a 1:1 mixture of serum-free
medium and Matrigel. Subcutaneously implant 5-10 million cells into the flanks of

immunocompromised mice (e.g., athymic nude mice).
e Drug Treatment:

o Formulation: Prepare phenformin and lenvatinib fresh daily in sterile PBS.

o Dosing: Once tumor volumes reach ~150-200 mm3, randomize mice into groups (n=5-

10/group). Administer:
= Vehicle control (PBS)

= | envatinib monotherapy (e.g., 5-10 mg/kg, i.p.)

= Phenformin monotherapy (50 mg/kg, i.p.)

= Combination of lenvatinib and phenformin.

o Duration: Treat once daily for 4-6 weeks.
e Tumor Monitoring and Analysis:

o Measure tumor dimensions with calipers 2-3 times per week. Calculate volume using the

formula: ( V = \frac{length \times width"2}{2} ).

o Calculate percentage tumor growth inhibition (TGI) relative to the control group.
o Perform immunohistochemistry (IHC) on harvested tumors for Ki-67 (proliferation), and western

blotting for p-AMPK, PDGFR[3, and cyclin D1 to investigate mechanism.
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e Synergy Calculation: Analyze combination index (CI) using software like CompuSyn, where Cl <1
indicates synergy [1].

Protocol for Efficacy Testing in Patient-Derived Xenografts (PDX)

This protocol outlines a comparative approach for testing phenformin against a panel of PDX models, as

performed in pancreatic cancer [2].

e Tumor Implantation: Implant patient-derived tumor fragments subcutaneously into the flanks of
immunocompromised mice.
e Drug Treatment:

o Formulation: Prepare phenformin and other metabolic inhibitors (e.g., metformin, BPTES) in
sterile PBS.

o Dosing: When tumors are established (~150-200 mm?), randomize mice. Administer vehicle or
phenformin (50 mg/kg, i.p.) once daily for 4 weeks.
¢ Endpoint Analysis:
o Monitor tumor growth as described above.

o Asignificant response is typically defined as >30% reduction in tumor growth compared to the
vehicle control.

o Harvest tumors for baseline metabolomics and gene expression profiling to identify potential
biomarkers of sensitivity.

Signaling Pathways and Mechanisms of Action

Phenformin's antitumor mechanisms are multi-faceted. The diagram below illustrates its primary signaling

pathways and the experimental workflow for in vivo validation.
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Phenformin Signaling Pathways & Xenograft Workflow

Phenformin Antitumor Mechanisms

Enters Cell
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Key Considerations for Implementation

In Vivo Evaluation Workflow

(1. Cell/PDX Implantatiora

y

2. Randomization &
Treatment Groups

\

3. Drug Administration
(e.g., i.p., Oral)

4. Tumor Monitoring
(Volume, Weight)

5. Endpoint Analysis
(IHC, Western Blot)
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¢ Model Selection: Cell line-derived xenografts (CDX) offer uniformity, while PDX models better
preserve tumor heterogeneity and may better predict clinical response. The choice depends on the
research question [2] [3].

e Combination Strategies: Phenformin shows strong synergy with targeted therapies like lenvatinib
in HCC and BRAF/MEK inhibitors in melanoma. Its ability to reverse drug resistance makes it an
attractive combinational agent [1] [4].

o Safety and Toxicity Monitoring: Although potent, phenformin's historical association with lactic
acidosis requires vigilance. Monitor mouse body weight, activity, and blood lactate levels during
studies. Strategies like co-administering 2-deoxyglucose have been explored to mitigate lactic
acidosis [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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